N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,4,5-trimethylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-2,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C23H28N2O4S/c1-7-10-25-19-9-8-18(13-20(19)29-14-23(5,6)22(25)26)24-30(27,28)21-12-16(3)15(2)11-17(21)4/h7-9,11-13,24H,1,10,14H2,2-6H3
• InChI Key: UPOGUNFOOMUSIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC=C)C
• Molecular Formula: C23H28N2O4S
• Molecular Weight: 428.5 g/mol
• CAS No.: 921991-66-4

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,4,5-trimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H28N2O4S and its molecular weight is 428.55. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Drug Design

The synthesis and characterization of [1,4]oxazepine-based sulfonamides have demonstrated significant potential in drug design, particularly as inhibitors for human carbonic anhydrases. These compounds are synthesized through ring-forming cascade reactions, showcasing their relevance in medicinal chemistry for developing therapeutics targeting carbonic anhydrases, which play a crucial role in various physiological processes including pH regulation and CO2 transport (Sapegin et al., 2018).

Catalysis and Green Chemistry

Eco-friendly synthetic approaches have been developed for benzoxazepine and related derivatives. One study highlights the synthesis of malonamide and tetrahydrobenzo[b][1,4]oxazepine derivatives in aqueous media using a heterogeneous catalytic system. This process emphasizes the importance of sustainable methods in organic synthesis, reducing the environmental impact of chemical production (Babazadeh et al., 2016).

Antitumor Activity

Sulfonamide derivatives have shown promising antitumor activities. For instance, certain N‐arylsulfonamides have demonstrated significant antiproliferative and apoptotic activities against human tumor cell lines, indicating their potential as lead compounds in the development of anticancer drugs. The structure-activity relationship (SAR) of these compounds provides insights into the design of more effective antitumor agents (Abbassi et al., 2014).